5-{2-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-[[2-[2-(3,5-dimethylphenoxy)ethoxy]phenyl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-13-9-14(2)11-16(10-13)24-7-8-25-17-6-4-3-5-15(17)12-18-19(23)22-20(21)26-18/h3-6,9-12H,7-8H2,1-2H3,(H2,21,22,23)/b18-12-
• InChI Key: DMLDMIVENZDJSX-PDGQHHTCSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCOC2=CC=CC=C2C=C3C(=O)N=C(S3)N)C
• Isomeric SMILES: CC1=CC(=CC(=C1)OCCOC2=CC=CC=C2/C=C\3/C(=O)N=C(S3)N)C
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

The compound 5-{2-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one, also known as DMTB, is a thiazolidinone derivative that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-{2-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In plant cells, this compound has been shown to enhance the activity of certain enzymes involved in stress response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer cells, this compound has been shown to decrease the expression of certain genes involved in cell proliferation and survival. In plant cells, this compound has been shown to increase the levels of certain antioxidants and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

5-{2-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high yield, low toxicity, and versatility in various applications. However, its solubility in water is limited, which can make it difficult to work with in certain experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for research on 5-{2-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one. In medicine, further studies are needed to determine its potential as a therapeutic agent for various diseases. In agriculture, more research is needed to understand its effects on plant growth and stress response. In materials science, this compound could be further explored as a precursor for the synthesis of novel metal nanoparticles with unique properties.
In conclusion, this compound is a thiazolidinone derivative that has shown promise in various scientific research applications. Its synthesis method is well-established, and its potential as an anti-inflammatory, anti-cancer, and plant growth enhancer has been studied. Further research is needed to fully understand its mechanism of action and potential side effects, but its versatility and high yield make it an attractive compound for future studies.

Synthesis Methods

The synthesis of 5-{2-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one involves the reaction between 2-(3,5-dimethylphenoxy)ethanol and 2-formylbenzoic acid, followed by the reaction with thiosemicarbazide. The product is then purified using column chromatography. The yield of this compound is typically high, making it an attractive compound for research.

Scientific Research Applications

5-{2-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has shown promise as an anti-inflammatory and anti-cancer agent. In agriculture, this compound has been studied for its ability to enhance plant growth and resistance to stress. In materials science, this compound has been used as a precursor for the synthesis of metal nanoparticles.